Cas no 659724-82-0 (1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-)

659724-82-0 structure
Product name:1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-
CAS No:659724-82-0
MF:C20H22N2O2
MW:322.400885105133
CID:1705354
1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl- Chemical and Physical Properties
Names and Identifiers
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- 1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl-
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- Inchi: 1S/C20H22N2O2/c23-19-14-8-3-9-15-21(19)16-20(24)22(17-10-4-1-5-11-17)18-12-6-2-7-13-18/h1-2,4-7,10-13H,3,8-9,14-16H2
- InChI Key: HHAIUCCRXFYTRC-UHFFFAOYSA-N
- SMILES: N1(CC(N(C2=CC=CC=C2)C2=CC=CC=C2)=O)CCCCCC1=O
Computed Properties
- Exact Mass: 322.16826
Experimental Properties
- Density: 1.170±0.06 g/cm3(Predicted)
- Boiling Point: 584.6±33.0 °C(Predicted)
- PSA: 40.62
- pka: -0.81±0.20(Predicted)
1H-Azepine-1-acetamide, hexahydro-2-oxo-N,N-diphenyl- Related Literature
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1. Transition-metal catalyzed valorization of lignin: the key to a sustainable carbon-neutral futureMarkus D. Kärkäs,Bryan S. Matsuura,Timothy M. Monos,Gabriel Magallanes,Corey R. J. Stephenson Org. Biomol. Chem., 2016,14, 1853-1914
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D. Pla,M. Salleras,A. Morata,I. Garbayo,M. Gerbolés,N. Sabaté,N. J. Divins,A. Casanovas,J. Llorca,A. Tarancón Lab Chip, 2016,16, 2900-2910
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Xiao-Fei Qiao,Jia-Cai Zhou,Jia-Wen Xiao,Ye-Fu Wang,Ling-Dong Sun,Chun-Hua Yan Nanoscale, 2012,4, 4611-4623
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Alexander Vogel,Holger A. Scheidt,Robert Bittman,Daniel Huster Phys. Chem. Chem. Phys., 2016,18, 3730-3738
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